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For Researchers, Scientists, and Drug Development Professionals

Introduction
pH indicators are essential tools in chemistry and biology, allowing for the rapid determination

of the pH of a solution. These indicators are typically weak acids or bases that exhibit a distinct

color change over a specific pH range. Methyl yellow (4-dimethylaminoazobenzene) is an azo

dye that functions as an acid-base indicator. It undergoes a clear color transition in acidic

conditions, making it suitable for various titration applications, particularly with weak bases and

strong acids. The pKa of methyl yellow is 3.3, and its effective pH range for color change is

between 2.9 and 4.0.[1][2][3] Below pH 2.9, an aqueous solution of methyl yellow appears

red, and above pH 4.0, it is yellow.[1][3] This document provides a detailed experimental setup

for visually demonstrating this pH-dependent color transition.

Materials and Reagents
Methyl yellow (C₁₄H₁₅N₃)

95% Ethanol

Citric acid monohydrate (C₆H₈O₇·H₂O)

Sodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Distilled or deionized water
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0.1 M Hydrochloric acid (HCl)

0.1 M Sodium hydroxide (NaOH)

Beakers (100 mL, 250 mL)

Volumetric flasks (100 mL)

Graduated cylinders (10 mL, 50 mL, 100 mL)

Test tubes and test tube rack

pH meter

Magnetic stirrer and stir bar

Dropper or pipette

Preparation of Solutions
Methyl Yellow Indicator Solution (0.1% w/v)
A 0.1% w/v solution of methyl yellow in 95% ethanol is prepared as follows:

Accurately weigh 0.1 g of methyl yellow powder.

Dissolve the powder in 50 mL of 95% ethanol in a 100 mL volumetric flask.

Once fully dissolved, dilute the solution to the 100 mL mark with 95% ethanol.

Stopper the flask and mix thoroughly.

Buffer Solutions (pH 2.5 - 4.5)
A series of citrate buffer solutions will be prepared to demonstrate the color transition of methyl
yellow.

Stock Solutions:
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0.1 M Citric Acid Solution: Dissolve 21.01 g of citric acid monohydrate in distilled water and

dilute to 1 L.

0.1 M Sodium Citrate Solution: Dissolve 29.41 g of sodium citrate dihydrate in distilled water

and dilute to 1 L.

Preparation of Buffer Solutions:

Prepare the following buffer solutions by mixing the specified volumes of the 0.1 M citric acid

and 0.1 M sodium citrate stock solutions. For each buffer, verify the final pH with a calibrated

pH meter and adjust with 0.1 M HCl or 0.1 M NaOH if necessary.

Target pH
Volume of 0.1 M
Citric Acid (mL)

Volume of 0.1 M
Sodium Citrate
(mL)

Final Volume (mL)

2.5 46.5 3.5 100

3.0 40.0 10.0 100

3.5 33.0 17.0 100

4.0 25.5 24.5 100

4.5 18.0 32.0 100

Experimental Protocol
Arrange five clean, labeled test tubes in a test tube rack.

Add 5 mL of each prepared buffer solution (pH 2.5, 3.0, 3.5, 4.0, and 4.5) to the

corresponding test tube.

Add 2-3 drops of the 0.1% methyl yellow indicator solution to each test tube.

Gently swirl each test tube to ensure the indicator is evenly distributed.

Observe and record the color of the solution in each test tube against a white background for

accurate color perception.
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Data Presentation
The expected results of the experiment are summarized in the table below:

pH Expected Color

2.5 Red

3.0 Red-Orange

3.5 Orange-Yellow

4.0 Yellow

4.5 Yellow

Visualization of the Experimental Workflow

Prepare Methyl Yellow
Indicator Solution (0.1% w/v)

Add 2-3 drops of Methyl
Yellow to each test tube

Prepare Buffer Solutions
(pH 2.5, 3.0, 3.5, 4.0, 4.5)

Dispense 5 mL of each
buffer into labeled test tubes

Observe and Record
Color Changes

Analyze Results and
Compare with Expected pH Range

Click to download full resolution via product page
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Caption: Experimental workflow for demonstrating the pH range of methyl yellow.

Conclusion
This protocol provides a reliable method for demonstrating the pH-dependent color change of

the methyl yellow indicator. The experiment will clearly show the transition from red in acidic

solutions (pH below 2.9) to yellow in less acidic and neutral solutions (pH above 4.0), with

intermediate orange shades within its transition range. This visual demonstration is valuable for

educational purposes and for verifying the functionality of the indicator for specific laboratory

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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